Cas no 32460-02-9 (3,4-Dibromofuran)

• Product Name: 3,4-Dibromofuran
• CAS No: 32460-02-9
• MF: C₄H₂Br₂O
• MW: 225.866079807281
• MDL: MFCD01318995
• CID: 53900
• PubChem ID: 641482
• Update Time: 2025-10-21

3,4-Dibromofuran Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromofuran
• 3,4-bis(bromanyl)furan
• 3,4-Dibrom-furan
• 3,4-dibromo-furan
• 3,4-dibromofurane
• furan,3,4-dibromo
• CS-11510
• SB61169
• InChI=1/C4H2Br2O/c5-3-1-7-2-4(3)6/h1-2
• 32460-02-9
• GEO-03971
• DTXSID60348915
• SCHEMBL2084015
• furan, 3,4-dibromo-
• MFCD01318995
• AM20080680
• FT-0639027
• AKOS015835701
• ZBNAIRILIJMDEE-UHFFFAOYSA-N
• SY023104
• CS-0157802
• D5313
• A821283
• EN300-102247
• 3 pound not4-Dibromofuran
• DB-008258
• DTXCID50299987

• MDL： MFCD01318995
• Inchi： 1S/C4H2Br2O/c5-3-1-7-2-4(3)6/h1-2H
• InChI Key： ZBNAIRILIJMDEE-UHFFFAOYSA-N
• SMILES： BrC1=COC=C1Br

Computed Properties

• Exact Mass: 223.84700
• Monoisotopic Mass: 223.84724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 2.159
• Melting Point: 6°C(lit.)
• Boiling Point: 166°C(lit.)
• Flash Point: 177.5 °C at 760 mmHg
• Refractive Index: 1.5480 to 1.5520
• PSA: 13.14000
• LogP: 2.80460

3,4-Dibromofuran Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3,4-Dibromofuran

Professional Introduction to 3,4-Dibromofuran (CAS No. 32460-02-9)

3,4-Dibromofuran, a compound with the chemical formula C₄H₂Br₂O and the CAS number 32460-02-9, is a significant intermediate in organic synthesis and pharmaceutical research. This heterocyclic compound features a furan ring substituted with two bromine atoms at the 3rd and 4th positions. Its unique structure makes it a valuable building block for the development of various chemical entities, particularly in the realm of medicinal chemistry.

The utility of 3,4-Dibromofuran stems from its reactivity, which allows for diverse functionalization strategies. The presence of bromine atoms enhances its participation in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. These reactions are pivotal in synthesizing biaryl compounds, which are prevalent in many pharmacologically active agents.

In recent years, 3,4-Dibromofuran has garnered attention for its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its application in generating derivatives with potential antimicrobial and anticancer properties. The brominated furan core serves as a scaffold for introducing various pharmacophores, facilitating the discovery of novel therapeutic compounds. Researchers have leveraged its reactivity to develop innovative synthetic pathways that improve efficiency and yield.

The pharmaceutical industry has been particularly interested in exploring the derivatives of CAS No. 32460-02-9. By modifying the furan ring or introducing additional functional groups, scientists have been able to create molecules with enhanced biological activity. For example, recent publications highlight the use of 3,4-dibromofuran in generating kinase inhibitors, which are crucial in targeted cancer therapies. The ability to fine-tune the structure of these derivatives allows for the optimization of drug-like properties such as solubility, bioavailability, and target specificity.

Beyond pharmaceutical applications, 3,4-Dibromofuran finds utility in materials science and agrochemical research. Its incorporation into polymer precursors can lead to the development of advanced materials with tailored properties. Additionally, its derivatives have been investigated for their potential as intermediates in crop protection agents, contributing to sustainable agricultural practices.

The synthesis of CAS No. 32460-02-9 typically involves bromination reactions on furan or related heterocycles. Modern synthetic methodologies have refined these processes to achieve higher selectivity and reduced byproduct formation. Advances in catalytic systems and green chemistry principles have further enhanced the sustainability of producing this compound, aligning with global efforts to minimize environmental impact.

In academic research, 3,4-Dibromofuran continues to be a subject of interest due to its versatility as a synthetic intermediate. Recent studies have explored novel reaction pathways that expand its applicability in drug discovery and material science. For instance, palladium-catalyzed reactions have been optimized for efficient transformations involving this compound, opening new avenues for molecular construction.

The future prospects of CAS No. 32460-02-9 are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. As the demand for specialized intermediates grows, compounds like 3,4-dibromofuran will remain integral to advancing chemical innovation across multiple sectors.